3-(pentafluoroethyl)-1H-pyrazole

• CAS RN: 184782-98-7
• Molecular Formula: C5H3F5N2
• Molecular Weight: 186.1

Description

3-(Pentafluoroethyl)-1H-pyrazole (3-PFEP) is an organic compound with a molecular formula of C5H4F5N. It is a colorless, volatile and flammable liquid. 3-PFEP is a fluorinated pyrazole derivative and is widely used in various fields, such as organic synthesis, polymer chemistry, and biochemistry. It is also a versatile reagent in organic synthesis and has been used as a building block for the synthesis of a variety of organic compounds.

Mechanism of Action

3-(pentafluoroethyl)-1H-pyrazole is an organic compound that can act as a catalyst in organic reactions. It is believed to act as a Lewis acid, which means it can form a complex with a nucleophile, such as a carbonyl or an amine, and facilitate the reaction. It can also act as a Brønsted acid, which means it can form a complex with a nucleophile and facilitate the reaction. It is believed that the mechanism of action of 3-(pentafluoroethyl)-1H-pyrazole is similar to that of other organic catalysts, such as Lewis acids and Brønsted acids.
Biochemical and Physiological Effects
3-(pentafluoroethyl)-1H-pyrazole has been studied for its potential biochemical and physiological effects. It has been shown to be a potent inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of a variety of drugs, including warfarin, phenytoin, and diclofenac. In addition, 3-(pentafluoroethyl)-1H-pyrazole has been shown to inhibit the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folic acid. 3-(pentafluoroethyl)-1H-pyrazole has also been shown to inhibit the enzyme aldose reductase (AR), which is involved in the metabolism of glucose.

Advantages and Limitations for Lab Experiments

3-(pentafluoroethyl)-1H-pyrazole has several advantages for laboratory experiments. It is a relatively stable compound and can be stored for long periods of time. It is also relatively inexpensive and can be easily obtained from chemical suppliers. In addition, 3-(pentafluoroethyl)-1H-pyrazole is a versatile reagent and can be used in a variety of organic reactions.
However, 3-(pentafluoroethyl)-1H-pyrazole also has some disadvantages. It is a volatile and flammable liquid and must be handled with care. In addition, it is a potent inhibitor of several enzymes and should be used with caution. Finally, 3-(pentafluoroethyl)-1H-pyrazole is a relatively new compound and there is still much to be learned about its effects and applications.

Future Directions

There are many potential future directions for 3-(pentafluoroethyl)-1H-pyrazole research. One potential direction is the development of new synthetic methods for the synthesis of 3-(pentafluoroethyl)-1H-pyrazole. Another potential direction is the development of new applications for 3-(pentafluoroethyl)-1H-pyrazole, such as in the synthesis of polymers and pharmaceuticals. In addition, further research is needed to better understand the biochemical and physiological effects of 3-(pentafluoroethyl)-1H-pyrazole. Finally, further research is needed to explore the potential for 3-(pentafluoroethyl)-1H-pyrazole to be used as a drug.

Synthesis Methods

3-(pentafluoroethyl)-1H-pyrazole can be synthesized by various methods. The most common method is the reaction of pentafluoroethyl bromide with hydrazine hydrate in the presence of a base, such as sodium hydroxide, to form 3-(pentafluoroethyl)-1H-pyrazole. This reaction is typically carried out at elevated temperatures, such as 80°C, and is usually completed in a few hours. Another method involves the reaction of pentafluoroethyl iodide with hydrazine hydrate in the presence of a base, such as sodium hydroxide, to form 3-(pentafluoroethyl)-1H-pyrazole. This reaction is usually done at room temperature and is usually completed in a few hours.

Scientific Research Applications

3-(pentafluoroethyl)-1H-pyrazole has a wide range of applications in scientific research. It has been used in organic synthesis, polymer chemistry, and biochemistry. It has also been used as a building block for the synthesis of a variety of organic compounds. In addition, 3-(pentafluoroethyl)-1H-pyrazole has been used as a reagent in the synthesis of a variety of organic compounds, including polymers, pharmaceuticals, and agrochemicals. It has also been used in the synthesis of a variety of fluorinated compounds, such as fluorinated polymers and fluorinated pharmaceuticals.